Cas no 1261660-61-0 (3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261660-61-0
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 2761300
• PubChem ID: 53223051
• Update Time: 2025-11-02

3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30687343
• 1261660-61-0
• AKOS015157401
• 3-(2,3-Difluorophenyl)isonicotinic acid, 95%
• 3-(2,3-DIFLUOROPHENYL)ISONICOTINIC ACID
• MFCD18317210
• 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C12H7F2NO2/c13-10-3-1-2-7(11(10)14)9-6-15-5-4-8(9)12(16)17/h1-6H,(H,16,17)
• InChI Key： DKGBOCMIPMCKMA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 235.04448479Da
• Monoisotopic Mass: 235.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid

Comprehensive Guide to 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid (CAS No. 1261660-61-0): Properties, Applications, and Market Insights

3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid (CAS No. 1261660-61-0) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and pyridine-carboxylic acid structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₂H₇F₂NO₂, with a molecular weight of 235.19 g/mol. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable for drug design.

The physicochemical properties of 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid include a white to off-white crystalline appearance, moderate solubility in polar organic solvents like DMSO and methanol, and a melting point range of 180–185°C. Its acidic carboxyl group allows for further functionalization, enabling its use in coupling reactions to create amides or esters. Researchers often leverage its fluorine substitution pattern to optimize binding affinity in target proteins, a strategy aligned with the growing demand for fluorinated pharmaceuticals in treating diseases like cancer and CNS disorders.

In the pharmaceutical industry, this compound is a key building block for small-molecule inhibitors targeting kinases and GPCRs. Recent studies highlight its role in developing next-generation anti-inflammatory drugs, a hot topic due to the global focus on chronic disease management. Additionally, its agrochemical applications include the synthesis of herbicides with improved environmental profiles, addressing the rising demand for sustainable crop protection solutions. The compound’s SAR (Structure-Activity Relationship) versatility makes it a favorite among medicinal chemists.

Market trends indicate a surge in demand for fluorinated intermediates like 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid, driven by advancements in precision medicine and green chemistry. Analysts project a CAGR of 6.8% for similar fluoropyridines from 2023 to 2030, reflecting their expanding role in drug discovery pipelines. Frequently searched questions include: "How does fluorination enhance drug bioavailability?" and "What are the synthetic routes for CAS 1261660-61-0?"—topics this article addresses implicitly.

From a synthetic chemistry perspective, the compound is typically prepared via Suzuki-Miyaura cross-coupling between 4-bromopyridine-3-carboxylic acid and 2,3-difluorophenylboronic acid, followed by purification via recrystallization. Its regioselective functionalization potential is exploited in parallel synthesis workflows, a technique gaining traction in high-throughput screening (HTS) platforms. Quality control protocols emphasize HPLC purity (>98%) and residual solvent analysis to meet GMP standards for pharmaceutical use.

Environmental and regulatory considerations for 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid align with REACH and FDA guidelines. Its low ecotoxicity profile supports its adoption in green synthesis initiatives. As the industry shifts toward AI-driven molecular design, this compound’s computational descriptors (e.g., LogP, PSA) are frequently modeled to predict ADMET properties—a nexus between traditional chemistry and digital transformation in R&D.

In summary, 3-(2,3-Difluorophenyl)pyridine-4-carboxylic acid (CAS 1261660-61-0) exemplifies the intersection of fluorine chemistry and drug development. Its multifaceted applications, coupled with stringent quality benchmarks, position it as a high-value intermediate in life sciences. For researchers seeking structure-optimization strategies or custom synthesis solutions, this compound offers a robust foundation for innovation.